Cas no 1706435-73-5 (Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate)

Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate structure
1706435-73-5 structure
Product Name:Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate
CAS No:1706435-73-5
MF:C11H12N4O3
MW:248.237981796265
MDL:MFCD28142396
CID:4703727
Update Time:2023-11-22

Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-[4-(1H-tetrazol-1-yl)phenoxy]propanoate
    • propanoic acid, 2-[4-(1H-tetrazol-1-yl)phenoxy]-, methyl ester
    • Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate
    • MDL: MFCD28142396
    • Inchi: 1S/C11H12N4O3/c1-8(11(16)17-2)18-10-5-3-9(4-6-10)15-7-12-13-14-15/h3-8H,1-2H3
    • InChI Key: JABFEAFDLKWFOI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N1C=NN=N1)C(C(=O)OC)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 282
  • XLogP3: 1.4
  • Topological Polar Surface Area: 79.1

Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate Pricemore >>

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Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate Suppliers

Amadis Chemical Company Limited
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(CAS:1706435-73-5)Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate
Order Number:A1138335
Stock Status:in Stock
Quantity:5g/1g/500mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:45
Price ($):520.0/188.0/159.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1706435-73-5)Methyl 2-4-(1H-tetrazol-1-yl)phenoxypropanoate
A1138335
Purity:99%/99%/99%
Quantity:5g/1g/500mg
Price ($):520.0/188.0/159.0
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